Cas no 942356-87-8 (Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine)

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine is a heterocyclic compound featuring a [1,3,4]thiadiazole core substituted with an isobutylamino group and a meta-tolyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The thiadiazole ring system is known for its bioactivity, often contributing to antimicrobial, antifungal, or herbicidal effects. The isobutyl and m-tolyl substituents enhance lipophilicity, potentially improving membrane permeability in bioactive applications. Its well-defined synthetic route allows for consistent purity and scalability, supporting its use in drug discovery and material science. The compound's stability under standard conditions further facilitates handling and storage.

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine structure

942356-87-8 structure

Product Name:Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine

CAS No:942356-87-8

MF:C₁₃H₁₇N₃S

MW:247.359181165695

CID:3082597

PubChem ID:18524391

Update Time:2025-05-27

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

- Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine
- DGA72048
- 5-(3-methylphenyl)-N-(2-methylpropyl)-1,3,4-thiadiazol-2-amine
- 942356-87-8
- AKOS000678724
- N-Isobutyl-5-(m-tolyl)-1,3,4-thiadiazol-2-amine
- MDL： MFCD08899081
- Inchi： 1S/C13H17N3S/c1-9(2)8-14-13-16-15-12(17-13)11-6-4-5-10(3)7-11/h4-7,9H,8H2,1-3H3,(H,14,16)
- InChI Key： IGLBLEHVHRGGKH-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=C(C)C=2)=NN=C1NCC(C)C

Computed Properties

Exact Mass: 247.11431873Da
Monoisotopic Mass: 247.11431873Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 66.1Å²

Isobutyl-(5-m-tolyl-[1,3,4]thiadiazol-2-yl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM530396-1g	N-Isobutyl-5-(m-tolyl)-1,3,4-thiadiazol-2-amine	942356-87-8	97%	1g	$291	2024-07-19
Crysdot LLC	CD11007662-5g	N-Isobutyl-5-(m-tolyl)-1,3,4-thiadiazol-2-amine	942356-87-8	97%	5g	$874	2024-07-19